Cas no 937676-12-5 ((2-Methoxy-1,3-thiazol-5-yl)methanol)

• Product Name: (2-Methoxy-1,3-thiazol-5-yl)methanol
• CAS No: 937676-12-5
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• MDL: MFCD09693747
• CID: 1000040
• PubChem ID: 16494788
• Update Time: 2025-10-25

(2-Methoxy-1,3-thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, 2-methoxy-
• (2-Methoxy-1,3-thiazol-5-yl)methanol
• LS-04812
• (2-Methoxythiazol-5-yl)methanol
• (2-Methoxy-thiazol-5-yl)-methanol
• EN300-1851240
• DTXSID20586179
• SCHEMBL23146169
• MFCD09693747
• AKOS000320678
• CS-0303329
• 937676-12-5

• MDL： MFCD09693747
• Inchi： 1S/C5H7NO2S/c1-8-5-6-2-4(3-7)9-5/h2,7H,3H2,1H3
• InChI Key： MDLDKUOTEDTEFY-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CO)OC

Computed Properties

• Exact Mass: 145.01974964g/mol
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 70.59000
• LogP: 0.64400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on (2-Methoxy-1,3-thiazol-5-yl)methanol

Comprehensive Guide to (2-Methoxy-1,3-thiazol-5-yl)methanol (CAS No. 937676-12-5): Properties, Applications, and Market Insights

(2-Methoxy-1,3-thiazol-5-yl)methanol, with the CAS number 937676-12-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a methoxy-substituted thiazole core, which is pivotal for its biological activity and synthetic versatility. Researchers and industry professionals often search for "thiazole derivatives" or "methanol-substituted heterocycles" to explore its potential, making it a trending topic in modern chemistry.

The compound's molecular formula and structural uniqueness make it a valuable intermediate in drug discovery. Its thiazole ring is known for enhancing pharmacokinetic properties, which explains why queries like "thiazole-based drug candidates 2024" frequently appear in scientific literature. Additionally, the presence of the methanol functional group allows for further derivatization, catering to demands for "custom chemical synthesis" in R&D pipelines.

In pharmaceutical applications, (2-Methoxy-1,3-thiazol-5-yl)methanol is investigated for its role in designing antimicrobial agents and kinase inhibitors. Recent publications highlight its relevance in addressing antibiotic resistance—a hot-button issue reflected in searches for "new antibiotic scaffolds 2024." Its agrochemical potential also aligns with trends like "sustainable crop protection chemicals," as thiazole derivatives exhibit herbicidal and fungicidal activities.

From a synthetic chemistry perspective, this compound serves as a building block for complex molecules. Laboratories frequently seek "high-purity thiazole intermediates" or "CAS 937676-12-5 suppliers," underscoring its commercial demand. Analytical techniques such as HPLC and NMR are critical for quality control, topics often paired with searches for "chemical characterization methods."

The market for (2-Methoxy-1,3-thiazol-5-yl)methanol is expanding, driven by its utility in bioconjugation and material science. Innovations in "click chemistry" and "biocompatible materials" further elevate its profile. Regulatory compliance remains a priority, with users researching "REACH certification for specialty chemicals" to ensure safe handling.

Environmental considerations are also shaping interest in this compound. As industries pivot toward "green chemistry principles," its potential for low-toxicity applications gains traction. Researchers are exploring catalytic synthesis routes to minimize waste, a topic frequently searched alongside "sustainable chemical manufacturing."

In summary, (2-Methoxy-1,3-thiazol-5-yl)methanol (CAS 937676-12-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to industrial processes—make it a compound worth watching in 2024 and beyond.